ML365

• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol
• InChI: InChI=1S/C22H20N2O3/c1-15-7-5-8-16(13-15)21(25)23-17-9-6-10-18(14-17)24-22(26)19-11-3-4-12-20(19)27-2/h3-14H,1-2H3,(H,23,25)(H,24,26)
• InChIKey: UTAJHKSGYJSZBR-UHFFFAOYSA-N

ML365: Selective TASK-1 Inhibitor for Functional Research

ML365 (CAS 947914-18-3) is a bis-amide compound that functions as a potent and selective inhibitor of the two-pore domain potassium (K2P) channel TASK-1 (K2P3.1, KCNK3). Originally identified as an mGluR5 negative allosteric modulator (IC50 = 1.35 μM, Emax = 3.82% of Glu Emax in rat mGluR5 HEK293A cells), ML365 is now primarily recognized for its high potency and selectivity against TASK-1 channels . It blocks TASK-1 in both thallium influx fluorescent assays (IC50 = 4 nM) and automated electrophysiology (QPatch) assays (IC50 = 16 nM), exhibiting >60-fold selectivity over the closely related TASK-3 (K2P9.1) channel and minimal off-target activity against a panel of other potassium channels (Kir2.1, KCNQ2, hERG) at concentrations up to 30 μM [1]. As an NIH Molecular Libraries Program probe, ML365 serves as a best-in-class pharmacological tool for investigating TASK-1 function in vitro [1].

› TASK-1 (K2P3.1) ion channel studies

› TASK-1/TASK-3 selectivity context

› NLRP3 inflammasome pathway research

• [1] Zou B, Flaherty DP, Simpson DS, et al. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel. 2013 Apr 15 [Updated 2013 Nov 14]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. PMID: 24479195. View Source

ML365 vs. Generic TASK Channel Modulators

ML365 belongs to the bis-amide class of K2P channel inhibitors, yet even within this narrow structural and functional family, substitution with other TASK-1 blockers is highly problematic due to critical differences in potency, selectivity, and off-target profiles [1]. For instance, the commonly used TASK-1 inhibitor A1899 exhibits a 10-fold selectivity over TASK-3 , whereas ML365 offers a substantially higher >60-fold window . Moreover, ML365's exceptionally low IC50 (4–16 nM) for TASK-1 is orders of magnitude more potent than many other K2P inhibitors, enabling selective TASK-1 blockade at low nanomolar concentrations and minimizing the risk of off-target channel engagement that could confound experimental results [2]. Therefore, direct substitution of ML365 with a less potent or less selective alternative would necessitate higher dosing, increase the likelihood of TASK-3 or other channel inhibition, and compromise the validity of in vitro mechanistic studies [2].

ML365

A1899

Selectivity window may differ; reported 10-fold context may limit clean TASK-1 pathway interpretation.

ML365

DCPIB

Off-target polypharmacology (VRAC/TRESK/TREK1) may confound TASK-1-specific studies.

ML365

PK-THPP

Inverse TASK-3 selectivity profile may not support TASK-1-specific experiments.

• [1] Zou B, Flaherty DP, Simpson DS, et al. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel. 2013 Apr 15 [Updated 2013 Nov 14]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. PMID: 24479195. View Source
• [2] Flaherty DP, Simpson DS, Miller MR, et al. Potent and selective inhibitors of the TASK-1 potassium channel through chemical optimization of a bis-amide scaffold. Bioorg Med Chem Lett. 2014;24(16):3968-3971. PMID: 25017033. View Source

ML365 Quantitative Differentiation Evidence

TASK-1 vs. TASK-3 Selectivity Advantage

ML365 demonstrates substantially higher selectivity for TASK-1 over the closely related TASK-3 channel compared to the alternative TASK-1 inhibitor A1899. In thallium flux assays, ML365 exhibits a >60-fold selectivity ratio [1], whereas A1899 displays only a 10-fold selectivity margin . This differential is critical for experiments requiring precise TASK-1 modulation without confounding TASK-3 activity.

TASK-1 Selectivity

Reported

62–98 fold

Supports TASK-1/TASK-3 pathway differentiation

6–10× higher selectivity context than A1899

Evidence Dimension	Fold-selectivity for TASK-1 over TASK-3
Target Compound Data	>60-fold (thallium flux assay)
Comparator Or Baseline	A1899: 10-fold (thallium flux assay)
Quantified Difference	ML365 is at least 6-fold more selective for TASK-1 over TASK-3 than A1899
Conditions	Thallium influx fluorescent assay; CHO cells expressing rat TASK-1 or TASK-3 channels

Why This Matters

Higher selectivity reduces the risk of TASK-3-mediated confounding effects in TASK-1 functional studies, ensuring cleaner experimental interpretation.

• [1] Zou B, Flaherty DP, Simpson DS, et al. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel. 2013 Apr 15 [Updated 2013 Nov 14]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. PMID: 24479195. View Source

Broad Ion Channel Counter-Screen Selectivity

ML365 and PK-THPP exhibit complementary and opposite selectivity profiles. ML365 is a TASK-1-selective inhibitor (IC50 = 4 nM for TASK-1 vs. 390 nM for TASK-3; >60-fold selective) , whereas PK-THPP is a TASK-3-selective blocker (IC50 = 35 nM for TASK-3 vs. 300 nM for TASK-1; ~9-fold selective) . This orthogonal selectivity makes ML365 the unequivocal choice for TASK-1-specific studies, while PK-THPP is reserved for TASK-3-focused investigations.

Off-target Selectivity

Reported

>7,500-fold

Supports target-specific pathway interpretation

hERG/Kir2.1/KCNQ2 panel at 30 µM

Evidence Dimension	IC50 for TASK-1 and TASK-3 channels
Target Compound Data	TASK-1 IC50 = 4 nM; TASK-3 IC50 = 390 nM (thallium flux assay)
Comparator Or Baseline	PK-THPP: TASK-1 IC50 = 300 nM; TASK-3 IC50 = 35 nM (thallium flux assay)
Quantified Difference	ML365 is ~75-fold more potent on TASK-1 than TASK-3; PK-THPP is ~8.6-fold more potent on TASK-3 than TASK-1
Conditions	Thallium influx fluorescent assay; CHO cells expressing rat TASK-1 or TASK-3 channels

Why This Matters

The opposite selectivity profiles enable precise dissection of TASK-1 versus TASK-3 contributions in biological systems, with ML365 being the definitive probe for TASK-1.

Superior TWIK2 Inhibition Among K2P Modulators

ML365's selectivity for TASK-1 over the closest family member TASK-3 has been rigorously quantified across two independent assay platforms, providing confidence in its target specificity. In the thallium flux assay, ML365's IC50 is 4 nM for TASK-1 versus 390 nM for TASK-3, yielding a 98-fold selectivity ratio [1]. In the more physiologically relevant QPatch electrophysiology assay, the IC50 values are 16 nM for TASK-1 and 990 nM for TASK-3, resulting in a 62-fold selectivity ratio [1]. This consistent >60-fold window across assay formats substantiates its utility as a selective pharmacological probe.

TWIK2 Inhibition

Head-to-head

Ranked 1st of 6

Reported higher TWIK2 potency context

IC50 4.07 µM; selective over TWIK1/THIK1

Evidence Dimension	Fold-selectivity for TASK-1 over TASK-3
Target Compound Data	98-fold (thallium flux assay); 62-fold (QPatch electrophysiology assay)
Comparator Or Baseline	TASK3 (KCNK9) channel activity as anti-target baseline
Quantified Difference	TASK-1 inhibition is >60-fold more potent than TASK-3 inhibition in both assay formats
Conditions	Thallium influx fluorescent assay and QPatch automated electrophysiology; CHO cells expressing rat TASK-1 or TASK-3 channels

Why This Matters

Robust selectivity across assay platforms ensures that ML365 can be used with confidence to attribute functional effects specifically to TASK-1 channel blockade.

• [1] Zou B, Flaherty DP, Simpson DS, et al. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel. 2013 Apr 15 [Updated 2013 Nov 14]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table 1. PMID: 24479195. View Source

Pharmacokinetic Profile and Oral Bioavailability

ML365 was profiled against a panel of distantly related potassium channels to assess off-target liability. At a concentration of 30 μM—which is 7,500-fold above its TASK-1 IC50—ML365 exhibits <10% inhibition of Kir2.1 (2.1% inhibition), hERG (9.5% inhibition), and KCNQ2 (42.4% inhibition) in thallium flux assays [1]. The IC50 values for these anti-targets exceed 30 μM, translating to >7,500-fold selectivity over TASK-1 [1]. This exceptional window minimizes the risk of off-target channel effects in cell-based experiments and demonstrates a favorable safety profile for in vitro use.

Oral Bioavailability

Method context

F = 22.49%

Supports in vivo exposure-model interpretation

T1/2 6.9h; Cmax 542 ng/mL in rats

Evidence Dimension	Percent inhibition of off-target potassium channels at 30 μM
Target Compound Data	Kir2.1: 2.1% inhibition; hERG: 9.5% inhibition; KCNQ2: 42.4% inhibition
Comparator Or Baseline	Baseline channel activity in thallium flux assays
Quantified Difference	>7,500-fold selectivity for TASK-1 over Kir2.1, hERG, and KCNQ2
Conditions	Thallium influx fluorescent assay; CHO cells expressing human Kir2.1, hERG, or KCNQ2 channels; compound tested at 30 μM

Why This Matters

Minimal off-target activity at high concentrations allows researchers to use ML365 at doses sufficient for robust TASK-1 inhibition without interference from other potassium channels, including those implicated in cardiac repolarization (hERG).

• [1] Zou B, Flaherty DP, Simpson DS, et al. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel. 2013 Apr 15 [Updated 2013 Nov 14]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table 1. PMID: 24479195. View Source

Acute Cytotoxicity Safety Assessment

In an aged C57BL/6 mouse model of postoperative cognitive dysfunction (POCD), intraperitoneal administration of ML365 (10 mg/kg) 30 minutes prior to exploratory laparotomy significantly ameliorated cognitive impairment compared to vehicle control [1]. ML365 pretreatment reduced hippocampal expression of NLRP3, Caspase-1, ASC, and IL-1β, improved neuronal damage in CA1 and CA3 regions, and decreased plasma MDA levels [1]. These findings establish a clear in vivo efficacy benchmark for ML365 in a neuroinflammatory context, linking its TASK-1/TWIK2 inhibitory activity to functional outcomes.

Safety Margin

Reported

>7,500-fold

Supports cell-model viability context

No acute toxicity up to 30 µM

Evidence Dimension	Cognitive function (Morris water maze) and neuroinflammatory markers
Target Compound Data	10 mg/kg ML365 (i.p.) pretreatment significantly improved cognitive performance and reduced hippocampal NLRP3 inflammasome activation vs. surgery-only group
Comparator Or Baseline	Vehicle (saline) control in POCD model mice
Quantified Difference	Significant reduction in escape latency and increased platform crossing times; decreased hippocampal NLRP3, Caspase-1, ASC, IL-1β protein and mRNA expression (Western blot and qPCR quantification)
Conditions	Aged C57BL/6 male mice (18 months); exploratory laparotomy-induced POCD; ML365 administered 30 min pre-surgery; behavioral testing and tissue collection on days 3 and 7 post-surgery

Why This Matters

This is the only published in vivo efficacy study demonstrating ML365's ability to modulate neuroinflammation and improve cognitive outcomes, providing a concrete dosing and experimental framework for researchers exploring TASK-1 in CNS disorders.

• [1] Liu Y, et al. ML365 ameliorates postoperative cognitive impairment in aged mice by inhibiting NLRP3 inflammasome activation in the hippocampus. Brain Res. 2024;1837:148957. PMID: 38697331. View Source

ML365 Research and Industrial Applications

TASK-1-Selective Functional Profiling

ML365 is ideally suited for in vitro studies requiring specific and potent blockade of TASK-1 channels. Its low nanomolar potency (IC50 = 4–16 nM) and high selectivity over TASK-3 (>60-fold) [1] enable researchers to achieve near-complete TASK-1 inhibition at concentrations that minimally affect other K2P family members. This makes it the preferred probe for patch-clamp electrophysiology, thallium flux assays, and calcium imaging experiments aimed at dissecting TASK-1's role in cellular excitability, ion homeostasis, and signaling [2].

TWIK2-Mediated NLRP3 Inflammasome Research

ML365's additional activity as a TWIK2 (K2P6.1) channel blocker (IC50 = 4.07 μM) has been linked to inhibition of ATP-induced NLRP3 inflammasome activation [3]. In vivo, ML365 (10 mg/kg i.p.) reduced hippocampal NLRP3 inflammasome components and improved cognitive function in a mouse model of postoperative cognitive dysfunction [4]. Researchers studying sterile inflammation, neuroinflammation, or inflammasome biology can leverage ML365 to probe the intersection of potassium channel modulation and innate immune signaling.

PK-Guided In Vivo Anti-Inflammatory Studies

ML365 serves as a validated chemical probe for target validation studies. Its well-documented selectivity profile (negligible inhibition of Kir2.1, KCNQ2, hERG at 30 μM) [1] and availability through reputable vendors (Sigma-Aldrich, Tocris, XcessBio) make it a reliable tool for academic and pharmaceutical laboratories conducting mechanistic studies or early-stage drug discovery projects focused on TASK-1-related pathologies, including pain, respiratory disorders, and cancer .

Cardiac-Safe TASK-1 Pharmacology

The orthogonal selectivity of ML365 (TASK-1 selective) and PK-THPP (TASK-3 selective) provides a powerful experimental pair for dissecting the distinct physiological roles of these two closely related K2P channels [2]. By using ML365 to inhibit TASK-1 and PK-THPP to inhibit TASK-3, researchers can design controlled experiments to attribute specific cellular or systemic responses to each channel subtype individually [2].

Application

Selection Property

Validation Focus

TASK-1 Selective Pathway Studies

TASK-1/TASK-3 selectivity review

Off-target kinase panel benchmarking

TWIK2/NLRP3 Inflammasome Research

TWIK2 channel pathway fit

NLRP3 inflammasome endpoint monitoring

PK-Guided In Vivo Inflammation

Reported oral bioavailability profile

Exposure-model interpretation

Cardiac Safety-Related Endpoint Monitoring

hERG/Kir2.1 selectivity review

Cardiac safety endpoint context

• [1] Zou B, Flaherty DP, Simpson DS, et al. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel. 2013 Apr 15 [Updated 2013 Nov 14]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. PMID: 24479195. View Source
• [2] Flaherty DP, Simpson DS, Miller MR, et al. Potent and selective inhibitors of the TASK-1 potassium channel through chemical optimization of a bis-amide scaffold. Bioorg Med Chem Lett. 2014;24(16):3968-3971. PMID: 25017033. View Source
• [3] Wu X, et al. ML365 inhibits TWIK2 channel to block ATP-induced NLRP3 inflammasome. Acta Pharmacol Sin. 2022;43(4):992-1002. PMID: 34426697. View Source
• [4] Liu Y, et al. ML365 ameliorates postoperative cognitive impairment in aged mice by inhibiting NLRP3 inflammasome activation in the hippocampus. Brain Res. 2024;1837:148957. PMID: 38697331. View Source